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Compound of Interest

Compound Name:
2-Chloro-6-hydroxymethyl-

isonicotinic acid

CAS No.: 900799-89-5

Cat. No.: B2876389

Get Quote

Technical Support Center: 2-Chloro-6-hydroxymethyl-isonicotinic acid

Executive Summary: Stability Profile
2-Chloro-6-hydroxymethyl-isonicotinic acid (often abbreviated as 2-Cl-6-HM-INA) is a multi-

functional pyridine building block used in the synthesis of bioactive scaffolds.[1] Its stability in

solution is compromised by three competing degradation pathways driven by its specific

functional group arrangement:

Nucleophilic Aromatic Substitution (

): The 2-chloro substituent is activated by the electron-poor pyridine ring, making it
susceptible to hydrolysis in aqueous media.[1]

Oxidative Degradation: The 6-hydroxymethyl group is a primary benzylic-like alcohol prone

to oxidation to an aldehyde or carboxylic acid.
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Intermolecular Esterification: The simultaneous presence of a carboxylic acid (C4) and an

alcohol (C6) facilitates polymerization or dimerization in concentrated solutions.[1]

This guide provides the mechanistic rationale and validated protocols to mitigate these risks.

Part 1: Chemical Vulnerabilities & Mechanisms
Hydrolytic Instability (The "Chloride" Problem)

Mechanism: The pyridine ring nitrogen and the electron-withdrawing carboxylic acid at

position 4 pull electron density away from the C2 position. This makes the carbon-chlorine

bond highly electrophilic. In the presence of water (especially at pH > 7), hydroxide ions

attack C2, displacing the chloride.[1]

Result: Formation of 2-hydroxy-6-hydroxymethyl-isonicotinic acid (which tautomerizes to the

2-pyridone form).[1] This byproduct is often pharmacologically inactive and changes the

solubility profile.

Critical Insight: This reaction is pH-dependent. At basic pH, the rate increases exponentially.

At acidic pH, the pyridine nitrogen is protonated, which further activates the ring, but the

concentration of nucleophilic OH- is lower.[1] Neutral to slightly acidic conditions (pH 4-6) are

generally the "sweet spot" for aqueous stability, but anhydrous storage is superior.[1]

Oxidative Sensitivity (The "Alcohol" Problem)
Mechanism: The hydroxymethyl group at position 6 is electronically similar to a benzyl

alcohol. Upon exposure to atmospheric oxygen, light, or trace metal ions, it oxidizes first to

the aldehyde (2-chloro-6-formyl-isonicotinic acid) and subsequently to the dicarboxylic acid

(2-chloropyridine-4,6-dicarboxylic acid).[1]

Result: Solutions turn yellow/brown over time. The aldehyde intermediate is highly reactive

and can cross-link proteins or react with amines in your assay buffer.

Solubility & Aggregation
Nature: The molecule is amphoteric.

Acidic pH (< 3): Cationic (Pyridine-H+).[1] Soluble.
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Isoelectric Point (pI ~3-4): Zwitterionic/Neutral.[1] Lowest Solubility (Risk of precipitation).

[1]

Basic pH (> 7): Anionic (Carboxylate-).[1] Soluble but unstable (rapid hydrolysis).[1]

Part 2: Validated Handling Protocols
Protocol A: Preparation of Stable Stock Solutions
Do not store stocks in water or aqueous buffers.

Solvent Choice: Use Anhydrous DMSO (Dimethyl sulfoxide) or DMAC (Dimethylacetamide).

[1] These aprotic solvents prevent hydrolysis.

Concentration: Prepare at 10–50 mM. Avoid approaching the saturation limit to prevent

precipitation upon freeze-thaw cycles.

Moisture Control: Use molecular sieves (3Å or 4Å) in the DMSO bottle before use to ensure

dryness.

Storage: Aliquot into single-use amber vials. Store at -20°C or -80°C.

Why? Repeated freeze-thaw cycles introduce moisture from condensation, initiating

hydrolysis.

Protocol B: Working Solutions (Aqueous)
Prepare immediately before use.

Buffer Selection: Use PBS (pH 7.4) or HBSS for immediate biological assays.

Stability Window:

pH 7.4: < 4 hours stability (expect ~5-10% hydrolysis after 24h).[1]

pH > 8.0: < 30 minutes stability.

Dilution Method:
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Add the DMSO stock dropwise to the vortexing buffer.

Tip: Keep the final DMSO concentration < 1% (v/v) to avoid solvent effects in your assay,

but ensure the compound remains soluble.[1]

Part 3: Troubleshooting & FAQs
Q1: My solution turned yellow overnight. Is it still usable?

Diagnosis: The yellow color indicates oxidation of the hydroxymethyl group to the aldehyde

or formation of N-oxide species.

Action:Discard. The aldehyde is a reactive electrophile that will interfere with binding assays

and covalent labeling protocols.

Prevention: Degas buffers with nitrogen/argon before use and protect stock solutions from

light.

Q2: I see a fine white precipitate when diluting into PBS (pH 7.4).

Diagnosis: This is likely "Crash-out" due to the compound hitting its solubility limit or local pH

effects.

Action:

Sonicate the solution for 5 minutes.

If precipitate persists, check the pH. If the concentrated compound shifted the buffer pH

down to ~3-4 (its isoelectric point), it will precipitate.[1] Re-adjust pH to 7.4 carefully with

dilute NaOH.

Q3: Can I use this compound in a nucleophilic substitution reaction?

Answer: Yes, but be careful. The 2-Cl position is the intended reactive site. However, the 4-

COOH and 6-CH2OH groups are nucleophilic competitors.[1]

Advice: You must protect the hydroxymethyl group (e.g., as a TBDMS ether) and the

carboxylic acid (e.g., as a methyl ester) before attempting
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reactions at the 2-position, unless you are using a very specific catalyst.[1]

Part 4: Degradation Pathway Visualization
The following diagram maps the degradation logic. Use this to diagnose impurities found in LC-

MS.

Degradation Drivers

2-Chloro-6-hydroxymethyl-
isonicotinic acid

(Active)

2-Hydroxy-6-hydroxymethyl-
isonicotinic acid

(Inactive Pyridone)

 Hydrolysis (pH > 7, H2O)

2-Chloro-6-formyl-
isonicotinic acid

(Reactive Electrophile)

 Oxidation (Air/Light)

Ester-linked Dimer
(Precipitate)

 Acidic pH / High Conc.

2-Chloropyridine-
4,6-dicarboxylic acid
(Stable End Product)

 Further Oxidation

Red Arrow: Hydrolysis (Major Risk)
Yellow Arrow: Oxidation (Storage Risk)
Green Arrow: Aggregation (Conc. Risk)

Click to download full resolution via product page

Caption: Primary degradation pathways. Hydrolysis (Red) is the dominant risk in aqueous

buffers.[1] Oxidation (Yellow) occurs upon air exposure.[1]
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aldehydes and carboxylic acids in aqueous solution.
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Support for Mechanism: Explains the "Addition-Elimination" mechanism relevant to the
hydrolysis of the 2-chloro group activ

Support for Protocol: Provides storage standards (inert atmosphere)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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